Cas no 88469-80-1 (5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester
• CAS No: 88469-80-1
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 631521
• PubChem ID: 13114380
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester
• ethyl 4-(acetyloxymethyl)-2-phenyl-1,3-thiazole-5-carboxylate
• 88469-80-1
• Ethyl 4-[(acetyloxy)methyl]-2-phenyl-1,3-thiazole-5-carboxylate
• DTXSID40519000

• Inchi： 1S/C15H15NO4S/c1-3-19-15(18)13-12(9-20-10(2)17)16-14(21-13)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key： JHUSCIIWUXZAOW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(COC(C)=O)=C1C(=O)OCC

Computed Properties

• Exact Mass: 305.07217913g/mol
• Monoisotopic Mass: 305.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.7Ų